Cas no 2137514-03-3 (methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate)

• Product Name: methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
• CAS No: 2137514-03-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5820697
• PubChem ID: 165746389
• Update Time: 2025-05-24

methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
• EN300-1140353
• 2137514-03-3

• Inchi： 1S/C11H17N3O2/c1-8-4-6-13-14(8)9-3-5-11(12,7-9)10(15)16-2/h4,6,9H,3,5,7,12H2,1-2H3
• InChI Key： WDBWMCBADUGOQZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC(C1)N1C(C)=CC=N1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate

Methyl 1-Amino-3-(5-Methyl-1H-Pyrazol-1-Yl)Cyclopentane-1-Carboxylate: A Comprehensive Overview

Methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate, identified by the CAS registry number 2137514-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopentane ring substituted with an amino group and a pyrazole moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. Pyrazoles are heterocyclic compounds known for their stability and reactivity, making them ideal building blocks in organic synthesis. The cyclopentane ring is then functionalized with an amino group, followed by the introduction of the methyl ester group to complete the structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The amino group and pyrazole moiety are known to exhibit bioactivity, particularly in interactions with proteins and enzymes. Recent studies have explored its role as a potential lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. For instance, researchers have reported that analogs of this compound demonstrate promising anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to its pharmacological applications, methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate has also found use in materials science. Its rigid cyclopentane structure and functional groups make it a candidate for polymer synthesis, where it can serve as a monomer or crosslinking agent. Recent investigations have highlighted its potential in creating high-performance polymers with tailored mechanical and thermal properties.

From a structural standpoint, the compound's stability is largely attributed to the conjugation within the pyrazole ring and the spatial arrangement of substituents on the cyclopentane ring. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, which is crucial for understanding its reactivity in various chemical transformations.

In terms of safety and handling, methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yil)cyclopentane-l-carboxylate is generally considered non-hazardous under normal conditions. However, as with any chemical compound, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, ongoing research continues to uncover new applications for this compound. Its unique combination of structural features positions it as a valuable tool in both academic and industrial settings. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential for discovering novel properties and applications of methyl 1-amino-l-(5-methyl-lH-pyrazol-l-yil)cyclopentan-l-carboxylate remains vast.